Cas no 1057677-97-0 (4-Bromo-2-(3-bromopropyl)(difluoromethoxy)benzene)

• Product Name: 4-Bromo-2-(3-bromopropyl)(difluoromethoxy)benzene
• CAS No: 1057677-97-0
• MF: C₁₀H₁₀Br₂F₂O
• MW: 343.990608692169
• CID: 4974817
• Update Time: 2025-11-01

4-Bromo-2-(3-bromopropyl)(difluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(3-bromopropyl)(difluoromethoxy)benzene

• Inchi： 1S/C10H10Br2F2O/c11-5-1-2-7-6-8(12)3-4-9(7)15-10(13)14/h3-4,6,10H,1-2,5H2
• InChI Key： VWXKOEUPQDVUQW-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C=CC=1OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 181
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Bromo-2-(3-bromopropyl)(difluoromethoxy)benzene

Professional Introduction to 4-Bromo-2-(3-bromopropyl)(difluoromethoxy)benzene (CAS No. 1057677-97-0)

4-Bromo-2-(3-bromopropyl)(difluoromethoxy)benzene, with the CAS number 1057677-97-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of aromatic heterocycles that feature both bromine and difluoromethoxy substituents, which contribute to its unique chemical properties and potential biological activities.

The structure of 4-Bromo-2-(3-bromopropyl)(difluoromethoxy)benzene incorporates a bromine atom at the 4-position of the benzene ring, a 3-bromopropyl group at the 2-position, and a difluoromethoxy group at another position on the ring. This arrangement creates a molecule with multiple reactive sites, making it a versatile intermediate in synthetic chemistry. The presence of both bromine and difluoromethoxy groups enhances its reactivity in various chemical transformations, including cross-coupling reactions, which are widely used in the synthesis of complex organic molecules.

In recent years, there has been growing interest in developing novel compounds with potential therapeutic applications. The combination of bromine and difluoromethoxy groups in 4-Bromo-2-(3-bromopropyl)(difluoromethoxy)benzene makes it an attractive candidate for further investigation in drug discovery. Specifically, the difluoromethoxy group has been shown to enhance metabolic stability and bioavailability in drug molecules, while the bromine atoms can serve as handles for further functionalization via palladium-catalyzed cross-coupling reactions.

One of the most promising areas of research involving 4-Bromo-2-(3-bromopropyl)(difluoromethoxy)benzene is its potential as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically target kinases, researchers aim to develop new treatments that can modulate these pathways effectively. The reactivity of the bromine and difluoromethoxy groups in 4-Bromo-2-(3-bromopropyl)(difluoromethoxy)benzene allows for the introduction of diverse pharmacophores that can interact with kinase active sites.

Furthermore, the compound has shown promise in the development of antiviral agents. The structural features of 4-Bromo-2-(3-bromopropyl)(difluoromethoxy)benzene allow it to mimic natural substrates or inhibitors of viral enzymes, thereby disrupting viral replication cycles. Recent studies have demonstrated that derivatives of this compound can inhibit the activity of enzymes essential for viral replication, such as proteases and polymerases. This makes it a valuable scaffold for designing new antiviral drugs that could combat emerging viral threats.

The synthetic utility of 4-Bromo-2-(3-bromopropyl)(difluoromethoxy)benzene extends beyond its biological applications. Its unique structure provides a rich platform for exploring new synthetic methodologies. For instance, the bromine atoms can be readily exchanged with other functional groups using transition metal catalysts, enabling the construction of complex molecular architectures. This flexibility makes it an indispensable tool for synthetic chemists working on drug discovery and materials science.

In conclusion, 4-Bromo-2-(3-bromopropyl)(difluoromethoxy)benzene (CAS No. 1057677-97-0) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features make it an ideal candidate for developing novel therapeutic agents targeting various diseases, including cancer and viral infections. Additionally, its synthetic versatility ensures its continued relevance as a key intermediate in organic chemistry. As research progresses, further exploration of this compound is expected to yield groundbreaking advancements in drug discovery and medicinal chemistry.